Cas no 2089980-76-5 (5-bromo-3-nitroquinoline)

• Product Name: 5-bromo-3-nitroquinoline
• CAS No: 2089980-76-5
• MF: C₉H₅BrN₂O₂
• MW: 253.052201032639
• MDL: MFCD30662909
• CID: 5241611
• Update Time: 2025-11-06

5-bromo-3-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 5-bromo-3-nitro-
• 5-bromo-3-nitroquinoline

• MDL： MFCD30662909
• Inchi： 1S/C9H5BrN2O2/c10-8-2-1-3-9-7(8)4-6(5-11-9)12(13)14/h1-5H
• InChI Key： XGILNGURZTUJQD-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Br)C=CC=2)C=C([N+]([O-])=O)C=1

Additional information on 5-bromo-3-nitroquinoline

Comprehensive Overview of 5-Bromo-3-nitroquinoline (CAS No. 2089980-76-5): Properties, Applications, and Research Insights

5-Bromo-3-nitroquinoline (CAS No. 2089980-76-5) is a halogenated nitroquinoline derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its bromine and nitro functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure (C₉H₅BrN₂O₂) enables diverse reactivity, making it valuable for constructing complex heterocyclic frameworks. Researchers frequently explore its role in medicinal chemistry, particularly in the development of antimicrobial agents and kinase inhibitors, aligning with current trends in drug discovery.

The growing demand for nitroquinoline derivatives in high-throughput screening assays highlights the relevance of 5-Bromo-3-nitroquinoline. Recent studies emphasize its potential in cancer research, where its scaffold interacts with biological targets like DNA topoisomerases. This aligns with frequent search queries such as "nitroquinoline anticancer activity" and "brominated heterocycles in drug design". The compound’s photophysical properties also make it a candidate for organic electronics, addressing the surge in interest around OLED materials and fluorescent probes.

Synthetic routes to 5-Bromo-3-nitroquinoline often involve electrophilic aromatic substitution or cross-coupling reactions, topics frequently searched by organic chemists. Optimized protocols for its preparation are shared in forums discussing "quinoline bromination techniques" or "nitration of halogenated quinolines". The compound’s stability under ambient conditions and solubility in polar aprotic solvents (e.g., DMSO) further enhance its utility in lab settings.

From an industrial perspective, 5-Bromo-3-nitroquinoline is cataloged by suppliers under categories like "building blocks for drug discovery" and "specialty chemicals". Its CAS number (2089980-76-5) is critical for regulatory compliance and patent searches, reflecting user concerns about "CAS number verification" and "chemical sourcing". Analytical data (e.g., NMR, HPLC) is often requested to ensure batch consistency, a key consideration for quality-focused buyers.

Environmental and safety profiles of 5-Bromo-3-nitroquinoline are also discussed in research circles. While not classified as hazardous under standard guidelines, proper handling protocols are emphasized—addressing common queries like "quinoline derivative safety" and "halogenated compound storage". This pragmatic approach resonates with laboratory professionals seeking best practices for handling nitroaromatics.

In summary, 5-Bromo-3-nitroquinoline exemplifies the intersection of structural versatility and application-driven innovation. Its role in addressing contemporary challenges—from infectious diseases to advanced materials—ensures its continued relevance. For researchers exploring "quinoline-based scaffolds" or "halogen-nitrogen synergies", this compound offers a compelling case study in functional group interplay and molecular design.